![molecular formula C15H17N3OS B4700836 N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea](/img/structure/B4700836.png)
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea
Overview
Description
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea, also known as EMPTU, is a chemical compound that has been used in scientific research for its potential therapeutic properties. EMPTU is a thiourea derivative that has been synthesized and studied for its ability to inhibit certain enzymes and proteins in the body. In
Mechanism of Action
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea works by binding to the active site of the enzymes and proteins it targets, inhibiting their activity. It has been shown to have a high affinity for carbonic anhydrase IX and CK2, making it a promising candidate for further research into cancer treatment.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been shown to have a number of biochemical and physiological effects in the body. It has been shown to inhibit the growth and proliferation of cancer cells in vitro, as well as reduce tumor growth in animal models. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has also been shown to have anti-inflammatory and anti-oxidant properties, which may have implications for the treatment of other diseases.
Advantages and Limitations for Lab Experiments
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has a number of advantages for lab experiments, including its high affinity for its target enzymes and proteins, and its ability to inhibit their activity. However, there are also limitations to its use in research. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects. In addition, N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea is not yet approved for clinical use, which limits its potential applications.
Future Directions
There are many potential future directions for the use of N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea in scientific research. One area of interest is in the development of cancer treatments that target carbonic anhydrase IX and CK2. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea may also have applications in the treatment of other diseases, such as inflammation and oxidative stress. Further research is needed to fully understand the potential of N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea as a therapeutic agent, and to develop new and improved synthesis methods for its production.
Scientific Research Applications
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been studied for its potential therapeutic properties in a number of scientific research studies. Its ability to inhibit certain enzymes and proteins in the body has been of particular interest in cancer research. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. In addition, N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell signaling pathways that regulate cell growth and proliferation.
properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-(5-methylpyridin-2-yl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3OS/c1-3-19-13-7-5-4-6-12(13)17-15(20)18-14-9-8-11(2)10-16-14/h4-10H,3H2,1-2H3,(H2,16,17,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHYIZCWKEQCWEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NC2=NC=C(C=C2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.